3,5-dichloro-2-methoxy-N-{[4-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C22H24Cl2N4O3S
• Molecular Weight: 495.4 g/mol
• IUPAC Name: 3,5-dichloro-2-methoxy-N-[[4-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C22H24Cl2N4O3S/c1-3-19(29)28-10-8-27(9-11-28)16-6-4-15(5-7-16)25-22(32)26-21(30)17-12-14(23)13-18(24)20(17)31-2/h4-7,12-13H,3,8-11H2,1-2H3,(H2,25,26,30,32)
• InChI Key: WCKBEEIAOPRBEA-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC(=CC(=C3OC)Cl)Cl
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)C3=C(C(=CC(=C3)Cl)Cl)OC

Description

3,5-dichloro-2-methoxy-N-{[4-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl}benzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as 'compound X' in the literature. This compound has been synthesized by various methods and has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, it has been proposed that it exerts its anti-cancer activity by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. It has also been suggested that compound X may induce apoptosis in cancer cells by activating certain signaling pathways. The exact mechanism of action of compound X in other applications, such as anti-inflammatory and analgesic agents, is still under investigation.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes, such as topoisomerase II and histone deacetylase. It has also been shown to induce DNA damage and cell cycle arrest in cancer cells. In addition, compound X has been reported to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

Compound X has several advantages as a research tool. It is relatively easy to synthesize and has a high purity. It has also been shown to have potent activity against various cancer cell lines, making it a useful tool for cancer research. However, there are also some limitations to the use of compound X in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for research on compound X. One area of interest is the development of more efficient and scalable synthesis methods to improve the yield and purity of the product. Another area of interest is the investigation of the mechanism of action of compound X in various applications, such as anti-inflammatory and analgesic agents. In addition, further studies are needed to evaluate the safety and efficacy of compound X in animal models and clinical trials for potential therapeutic applications.

Synthesis Methods

The synthesis of compound X involves the reaction of 3,5-dichloro-2-methoxybenzoic acid with N-(4-(4-propanoylpiperazin-1-yl)phenyl)thiourea in the presence of a coupling agent. The reaction is carried out in a suitable solvent at a specific temperature and pH. The yield of the product depends on various factors, such as the purity of the starting materials, reaction conditions, and the choice of solvent. Several modifications to the synthesis method have been reported in the literature to improve the yield and purity of the product.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in medicinal chemistry and pharmacology. It has been shown to have potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. Compound X has also been studied for its potential use as an anti-inflammatory and analgesic agent. In addition, it has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.